Cas no 843638-48-2 (1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone)

• Product Name: 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone
• CAS No: 843638-48-2
• MF: C₁₁H₉BrClNO
• MW: 286.55226111412
• CID: 5026653
• Update Time: 2025-06-10

1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone
• 1-(5-bromo-2-methyl-1H-indol-3-yl)-2-chloroethan-1-one
• BBL010132
• STK801471
• 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone

• Inchi： 1S/C11H9BrClNO/c1-6-11(10(15)5-13)8-4-7(12)2-3-9(8)14-6/h2-4,14H,5H2,1H3
• InChI Key： UEKKCSKGZHODTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(CCl)=O)=C(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 3.4
• Topological Polar Surface Area: 32.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone

Introduction to 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone (CAS No. 843638-48-2)

1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone, also known by its CAS number 843638-48-2, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated indole ring and a chloroethyl ketone moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone is composed of a substituted indole ring, which is a common scaffold in many biologically active molecules. The presence of the bromine and chlorine atoms introduces additional functional groups that can be exploited for various chemical modifications and derivatizations. These modifications can enhance the compound's pharmacological properties, such as solubility, stability, and bioavailability, making it a valuable starting material for drug discovery and development.

Recent studies have highlighted the potential of 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The brominated indole moiety has been found to interact with specific protein targets involved in inflammatory pathways, while the chloroethyl ketone group contributes to its cytotoxic effects on cancer cells.

In the context of cancer research, 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone has demonstrated promising results in preclinical studies. It has been shown to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be a potential lead for the development of novel anticancer agents.

Beyond its anticancer properties, 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone has also shown potential in neurodegenerative diseases. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. This makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The synthetic accessibility of 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone is another factor that contributes to its value in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as electrophilic aromatic substitution and nucleophilic acyl substitution. This ease of synthesis allows for rapid generation of structurally diverse analogs, which can be screened for improved biological activity and reduced toxicity.

In conclusion, 1-(5-Bromo-2-methyl-1H-indol-3-yl)-2-chloroethanone (CAS No. 843638-48-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.